(Chloromethyl)(dimethyl)sulfanium perchlorate

• CAS No.: 62383-74-8
• Molecular Formula: C3H8Cl2O4S
• Molecular Weight: 211.06 g/mol
• IUPAC Name: chloromethyl(dimethyl)sulfanium;perchlorate
• InChI: InChI=1S/C3H8ClS.ClHO4/c1-5(2)3-4;2-1(3,4)5/h3H2,1-2H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: CMUPFIZIGNDBJT-UHFFFAOYSA-M
• Canonical SMILES: C[S+](C)CCl.[O-]Cl(=O)(=O)=O

Description

(Chloromethyl)(dimethyl)sulfanium perchlorate is a chemical compound with the molecular formula C₃H₈Cl₂O₄S. It is a sulfonium salt, which means it contains a positively charged sulfur atom bonded to three organic groups. This compound is known for its applications in organic synthesis and various chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

(Chloromethyl)(dimethyl)sulfanium perchlorate can be synthesized through the reaction of dimethyl sulfide with chloromethyl methyl ether in the presence of a strong acid like perchloric acid. The reaction proceeds via nucleophilic substitution, where the sulfur atom in dimethyl sulfide attacks the chloromethyl group, resulting in the formation of the sulfonium salt .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the final product meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

(Chloromethyl)(dimethyl)sulfanium perchlorate undergoes various chemical reactions, including:

Nucleophilic Substitution: The compound can participate in nucleophilic substitution reactions where the chloromethyl group is replaced by other nucleophiles.

Oxidation: It can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent and reaction conditions.

Reduction: Reduction of the compound can lead to the formation of dimethyl sulfide and other reduced sulfur species.

Common Reagents and Conditions

Common reagents used in these reactions include nucleophiles like amines, alcohols, and thiols for substitution reactions, oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, and reducing agents like lithium aluminum hydride for reduction.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield a sulfonium amine derivative, while oxidation with hydrogen peroxide can produce a sulfoxide.

Scientific Research Applications

(Chloromethyl)(dimethyl)sulfanium perchlorate has several applications in scientific research:

Organic Synthesis: It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biological Studies: The compound is used in studies involving sulfonium ions and their interactions with biological molecules.

Material Science: It is employed in the development of new materials with unique properties, such as conductive polymers and advanced coatings.

Mechanism of Action

The mechanism by which (Chloromethyl)(dimethyl)sulfanium perchlorate exerts its effects involves the formation of a sulfonium ion, which can act as an electrophile in various chemical reactions. The positively charged sulfur atom can interact with nucleophiles, leading to the formation of new chemical bonds. This reactivity is exploited in organic synthesis and other applications.

Comparison with Similar Compounds

Similar Compounds

Trimethylsulfonium Iodide: Similar in structure but with an iodide counterion instead of perchlorate.

Dimethylsulfonium Methyl Sulfate: Contains a methyl sulfate counterion and is used in similar applications.

Uniqueness

(Chloromethyl)(dimethyl)sulfanium perchlorate is unique due to its specific reactivity and the presence of the chloromethyl group, which allows for a wider range of chemical transformations compared to other sulfonium salts. This makes it a valuable reagent in organic synthesis and other scientific research applications.